Cas no 708995-80-6 (5-bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 708995-80-6
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• CID: 6447588
• Update Time: 2025-11-06

5-bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione
• 5-Bromo-1-[[4-(3-methylbutoxy)phenyl]methyl]-1H-indole-2,3-dione

• Inchi： 1S/C20H20BrNO3/c1-13(2)9-10-25-16-6-3-14(4-7-16)12-22-18-8-5-15(21)11-17(18)19(23)20(22)24/h3-8,11,13H,9-10,12H2,1-2H3
• InChI Key： KIWATCJHCLYKOD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OCCC(C)C)C=C2)C2=C(C=C(Br)C=C2)C(=O)C1=O

Experimental Properties

• Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 532.6±60.0 °C(Predicted)
• pka: -3.46±0.20(Predicted)

Additional information on 5-bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione

5-Bromo-1-{4-(3-Methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 708995-80-6): A Comprehensive Overview

5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 708995-80-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and is characterized by its unique structural features, including a bromine substituent and a substituted phenylmethyl group. The compound's intricate structure and potential biological activities make it a valuable candidate for various applications in drug discovery and development.

The 5-bromo substituent on the indole ring is a key feature that influences the compound's reactivity and biological properties. Bromine is a halogen that can enhance the lipophilicity of the molecule, potentially improving its ability to cross cell membranes and interact with biological targets. The presence of the 4-(3-methylbutoxy)phenylmethyl group further adds to the compound's complexity, providing additional functional groups that can modulate its interactions with proteins and other biomolecules.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione. One of the most promising areas of investigation is its potential as an anti-cancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its anti-cancer properties, 5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione has also been studied for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms in animal models.

The pharmacokinetic properties of 5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development into a drug product. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In addition to its therapeutic potential, 5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione has also been explored for its use in chemical biology research. The compound's unique structure makes it an excellent tool for probing biological pathways and understanding the mechanisms underlying various diseases. For example, researchers have used this compound to study the role of specific protein-protein interactions in cellular processes such as cell cycle regulation and signal transduction.

The synthesis of 5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 5-bromoindole with 4-(3-methylbutoxy)benzaldehyde followed by cyclization to form the final product. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible to produce sufficient quantities for both research and commercial applications.

In conclusion, 5-Bromo-1-{4-(3-methylbutoxy)phenylmethyl}-2,3-dihydro-1H-indole-2,3-dione (CAS No. 708995-80-6) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation into its therapeutic applications in cancer treatment, inflammation management, and other areas of medical need. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds promise as a novel therapeutic agent with broad implications for improving human health.